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Compound of Interest

Compound Name: 3-(Trifluoromethoxy)thiophenol

Cat. No.: B1304652

For Researchers, Scientists, and Drug Development Professionals

Introduction: 3-(Trifluoromethoxy)thiophenol (CAS No. 220239-66-7) is an aromatic
organofluorine compound of increasing interest in pharmaceutical and agrochemical research.
The presence of the trifluoromethoxy group can significantly influence a molecule's lipophilicity,
metabolic stability, and binding affinity, making it a valuable moiety in drug design.[1][2][3] This
guide provides a comprehensive overview of the safety and handling precautions necessary for
the use of this compound in a laboratory setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-(Trifluoromethoxy)thiophenol is
presented in Table 1. This data is essential for the safe handling, storage, and use of the

compound.

Table 1: Physical and Chemical Properties of 3-(Trifluoromethoxy)thiophenol
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Property Value Reference(s)

CAS Number 220239-66-7 [4]

Molecular Formula C7HsFs0S [4]

Molecular Weight 194.18 g/mol [4]

Appearance Colorless liquid Thermo Fisher Scientific
Odor Stench Fisher Scientific

Boiling Point 181.1 + 35.0 °C (Predicted) MySkinRecipes

Density 1.363 + 0.06 g/cm3 (Predicted) MySkinRecipes

Refractive Index

1.477

Henan New Blue Chemical
Co.,Ltd.

Solubility

Insoluble in water.

Fisher Scientific

Air Sensitivity

Air sensitive

Fisher Scientific, Henan New
Blue Chemical Co.,Ltd.

Hazard Identification and GHS Classification

3-(Trifluoromethoxy)thiophenol is classified as a hazardous substance. A summary of its

GHS classification is provided in Table 2. The GHS pictograms and hazard statements highlight

the primary risks associated with this chemical.

Table 2: GHS Hazard Classification for 3-(Trifluoromethoxy)thiophenol
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GHS Hazard
Hazard Class Category . Reference(s)
Pictogram(s) Statement(s)
H301: Toxic if
Acute Toxicity, ) swallowedH302:
3/4 pericolo ] [4]
Oral Harmful if
swallowed
H311: Toxic in
- contact with
Acute Toxicity, ] )
3/4 pericolo skinH312: [4]
Dermal )
Harmful in
contact with skin
Acute Toxicity, o ) R
) - - Toxic if inhaled Fisher Scientific
Inhalation
Skin
) o ) H315: Causes
Corrosion/Irritatio 2 avvertimento o [4]
skin irritation
n
H318: Causes
Serious Eye serious eye
Damage/Eye 1/2A pericolo damageH319: [4]
Irritation Causes serious
eye irritation
Specific Target
- H335: May
Organ Toxicity ) )
(Singl avvertimento cause respiratory  PubChem
ingle
9 irritation
Exposure)

Signal Word:Danger[4]

Safe Handling and Storage

Due to its hazardous nature and air sensitivity, strict adherence to the following handling and

storage protocols is mandatory.
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Personal Protective Equipment (PPE)

» Eye Protection: Wear chemical safety goggles and a face shield.
» Hand Protection: Wear chemically resistant gloves (e.qg., nitrile, neoprene).
o Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood.[5][6][7]

Handling

e Handle only in a chemical fume hood.[7]

» Avoid breathing vapors or mist.[5][8]

e Avoid contact with skin, eyes, and clothing.[5][8]
» Wash hands thoroughly after handling.[5]

¢ As the compound is air-sensitive, handle under an inert atmosphere (e.g., nitrogen or argon).
[9][10][11] Use air-free techniques such as a glove box or Schlenk line for transfers and
reactions.[10][11]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Store under an inert atmosphere.[7]

Keep away from heat, sparks, and open flames.[7][12]

Store away from incompatible materials such as strong oxidizing agents.[6]

The recommended storage is at room temperature, protected from light.

Emergency Procedures
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First-Aid Measures

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[5]

» In Case of Skin Contact: Immediately wash off with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.[5]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[5]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[8]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[8]

o Specific Hazards: Emits toxic fumes under fire conditions. Vapors may form explosive
mixtures with air.[7]

» Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.[5]

Accidental Release Measures

e Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Ensure
adequate ventilation.[7]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[7]

* Methods for Cleaning Up: Absorb with inert material (e.g., sand, vermiculite) and place in a
suitable container for disposal.[7]

Experimental Protocols (lllustrative)
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While specific experimental protocols for 3-(Trifluoromethoxy)thiophenol are not readily
available in the searched literature, a general procedure for a common reaction involving an
aryl thiol, such as S-alkylation, is provided below as a representative example. This is an
illustrative protocol and must be adapted and optimized for the specific reaction being
performed.

lllustrative Protocol: S-Alkylation of an Aryl Thiol

o Preparation: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar
and under an inert atmosphere (nitrogen or argon), dissolve the aryl thiol (1.0 eq) in a
suitable anhydrous solvent (e.g., DMF, THF, or acetonitrile).

o Deprotonation: Add a suitable base (e.g., sodium hydride, potassium carbonate, or
triethylamine) (1.1 eq) portion-wise at 0 °C.

e Reaction: Allow the mixture to stir at 0 °C for 30 minutes, then add the alkylating agent (e.g.,
an alkyl halide) (1.05 eq) dropwise.

e Monitoring: Allow the reaction to warm to room temperature and stir until completion,
monitoring by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry
(GC-MS).

o Work-up: Quench the reaction by the slow addition of water or a saturated aqueous solution
of ammonium chloride.

o Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or
dichloromethane).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column
chromatography on silica gel.
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lllustrative workflow for the S-alkylation of an aryl thiol.

Biological Context and Signaling Pathways

Specific biological activities and effects on signaling pathways for 3-
(Trifluoromethoxy)thiophenol have not been extensively reported in the available literature.
However, the trifluoromethoxy group is known to be a bioisostere of other functional groups
and can significantly impact the pharmacokinetic properties of a molecule.[2]

The introduction of a trifluoromethoxy group can:
¢ Increase Lipophilicity: This can enhance membrane permeability and oral bioavailability.[2]

e Improve Metabolic Stability: The strong carbon-fluorine bonds are resistant to metabolic
degradation, potentially increasing the half-life of a drug.[2]

o Modulate Receptor Binding: The electron-withdrawing nature of the trifluoromethoxy group
can alter the electronic properties of the aromatic ring, influencing interactions with biological
targets.[1]

Given that thiols can interact with biological systems, particularly through the formation of
disulfide bonds with cysteine residues in proteins, it is plausible that 3-
(Trifluoromethoxy)thiophenol could modulate the activity of various enzymes and receptors.
However, without specific experimental data, any potential effects on signaling pathways
remain speculative.
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Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
regulations. Contact a licensed professional waste disposal service to dispose of this material.

[5]
Transportation Information

3-(Trifluoromethoxy)thiophenol is regulated for transport.

e DOT (US): UN number: 2810, Class: 6.1, Packing group: Ill, Proper shipping name: Toxic,
liquids, organic, n.o.s. (3-(Trifluoromethoxy)thiophenol)[5]
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e |ATA: UN number: 2810, Class: 6.1, Packing group: Ill, Proper shipping name: Toxic liquid,
organic, n.o.s. (3-(Trifluoromethoxy)thiophenol)

e IMDG: UN number: 2810, Class: 6.1, Packing group: I, Proper shipping name: Toxic liquid,
organic, n.o.s. (3-(Trifluoromethoxy)thiophenol)

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety
Data Sheet (SDS). All laboratory personnel should be thoroughly trained in the safe handling of
hazardous chemicals and should consult the most up-to-date safety information available from
the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and Handling of 3-(Trifluoromethoxy)thiophenol:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304652#safety-and-handling-precautions-for-3-
trifluoromethoxy-thiophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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